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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety considerations for anhydrous barium bromate. The information is intended to support

researchers and professionals in chemistry and drug development in understanding and

utilizing this compound.

Core Properties of Anhydrous Barium Bromate
Anhydrous barium bromate, with the chemical formula Ba(BrO₃)₂, is an inorganic salt

composed of a barium cation (Ba²⁺) and two bromate anions (BrO₃⁻).[1] It presents as a white

crystalline solid or powder.[2][3] Due to its composition, it is a strong oxidizing agent.[2][4]

Quantitative Data Summary
A summary of the key quantitative data for anhydrous barium bromate is presented in the

table below for easy reference and comparison.
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Property Value

Molecular Formula Ba(BrO₃)₂ or BaBr₂O₆[5][6]

Molecular Weight 393.13 g/mol [2][5][7][8]

Appearance White crystalline solid or powder[2][3]

Density 3.99 g/cm³[7]

Decomposition Temperature 260 °C[7]

CAS Number 13967-90-3[5][6][7]

Synthesis of Anhydrous Barium Bromate
The synthesis of anhydrous barium bromate is typically achieved through a precipitation

reaction involving a soluble barium salt and a soluble bromate salt.[5] The low solubility of

barium bromate in water, particularly in cold water, facilitates its isolation and purification.[1]

Experimental Protocol: Synthesis of Anhydrous Barium
Bromate
This protocol details a common laboratory method for the synthesis of anhydrous barium
bromate via the reaction of barium chloride and potassium bromate.[5]

Materials:

Barium chloride (BaCl₂)

Potassium bromate (KBrO₃)

Deionized water

Beakers

Stirring rod

Heating plate
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Buchner funnel and flask

Filter paper

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a saturated solution of barium chloride by dissolving it in hot deionized water.

Separately, prepare a saturated solution of potassium bromate in hot deionized water.

Precipitation:

While stirring, slowly add the hot potassium bromate solution to the hot barium chloride

solution.

A white precipitate of barium bromate will form immediately. The reaction is as follows:

BaCl₂ + 2KBrO₃ → Ba(BrO₃)₂ (s) + 2KCl.[5]

Crystallization and Isolation:

Allow the mixture to cool slowly to room temperature, and then further cool in an ice bath

to maximize precipitation.

Collect the white precipitate by vacuum filtration using a Buchner funnel and filter paper.

Washing and Drying:

Wash the collected precipitate with cold deionized water to remove soluble impurities,

such as potassium chloride.

Dry the purified barium bromate in a drying oven at a temperature below its

decomposition point (e.g., 100-120 °C) until a constant weight is achieved.

Characterization
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The synthesized anhydrous barium bromate can be characterized using various analytical

techniques to confirm its identity and purity. These methods may include:

X-ray Diffraction (XRD): To confirm the crystalline structure.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational

modes of the bromate ion.

Thermal Analysis (TGA/DSC): To determine the decomposition temperature and thermal

stability.

Elemental Analysis: To confirm the elemental composition.

Safety and Handling
Anhydrous barium bromate is a hazardous substance and must be handled with appropriate

safety precautions.

Hazards: It is a strong oxidizer and may intensify fire; contact with combustible material may

cause fire.[9] It is also harmful if swallowed or inhaled.[9] Barium compounds are generally

toxic.[3]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this compound.[10][11][12]

Handling: Use in a well-ventilated area. Avoid breathing dust. Keep away from heat, sparks,

open flames, and other ignition sources.[10][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from combustible materials.[9][10]

Applications
While direct applications in drug development are not prominent, anhydrous barium bromate
serves as a reagent in analytical chemistry.[1][3] Brominated compounds, in general, have

various applications in the pharmaceutical industry, including as antimicrobial agents and in the

synthesis of anesthetics and anticancer drugs.
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Visualized Workflow for Synthesis and Purification
The following diagram illustrates the logical workflow for the synthesis and purification of

anhydrous barium bromate as described in the experimental protocol.
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Caption: Synthesis and purification workflow for anhydrous barium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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